Cas no 202059-87-8 (3-(Cyclopropylamino)propionic Acid)

• Product Name: 3-(Cyclopropylamino)propionic Acid
• CAS No: 202059-87-8
• MF: C₆H₁₁NO₂
• MW: 129.157041788101
• MDL: MFCD06208357
• CID: 4634409
• PubChem ID: 16227987
• Update Time: 2025-05-26

3-(Cyclopropylamino)propionic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(Cyclopropylamino)propionic Acid
• beta-Alanine, N-cyclopropyl-
• 3-(cyclopropylamino)propanoic acid
• CIA05987
• SY034664
• A920254
• MFCD06208357
• NCGC00331212-01
• 3-(Cyclopropylamino)propionicAcid
• AB01145436-03
• CS-0449311
• EN300-49567
• AKOS000118002
• AC5323
• 202059-87-8

• MDL： MFCD06208357
• Inchi： 1S/C6H11NO2/c8-6(9)3-4-7-5-1-2-5/h5,7H,1-4H2,(H,8,9)
• InChI Key： KAGNQZHEDUAMKC-UHFFFAOYSA-N
• SMILES： OC(CCNC1CC1)=O

Computed Properties

• Exact Mass: 129.078978594g/mol
• Monoisotopic Mass: 129.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 49.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-(Cyclopropylamino)propionic Acid

Introduction to 3-(Cyclopropylamino)propionic Acid (CAS No. 202059-87-8)

3-(Cyclopropylamino)propionic Acid, with the CAS number 202059-87-8, is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, biotechnology, and materials science. This compound is characterized by its unique chemical structure, which includes a cyclopropylamino group attached to a propionic acid backbone. The combination of these functional groups imparts distinct properties that make it an intriguing candidate for further research and development.

The chemical formula of 3-(Cyclopropylamino)propionic Acid is C₆H₁₁NO₃. It is a white crystalline solid at room temperature and is soluble in water and many organic solvents. The compound's molecular weight is 145.16 g/mol, and it has a melting point of approximately 120-122°C. These physical properties are crucial for understanding its behavior in different environments and applications.

In the realm of pharmaceutical research, 3-(Cyclopropylamino)propionic Acid has shown promise as a potential therapeutic agent. Recent studies have explored its biological activities, particularly its effects on various cellular processes. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits significant anti-inflammatory properties. The researchers found that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a potential candidate for the treatment of inflammatory diseases.

Beyond its anti-inflammatory effects, 3-(Cyclopropylamino)propionic Acid has also been investigated for its neuroprotective properties. A study conducted by a team at the University of California, Los Angeles (UCLA) demonstrated that this compound can protect neurons from oxidative stress-induced damage. The mechanism of action involves the activation of Nrf2, a transcription factor that regulates the expression of antioxidant enzymes. This finding suggests that 3-(Cyclopropylamino)propionic Acid could be beneficial in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

In addition to its biological activities, 3-(Cyclopropylamino)propionic Acid has been studied for its potential use in materials science. Its unique chemical structure makes it an attractive building block for the synthesis of advanced materials with tailored properties. For example, researchers at the Massachusetts Institute of Technology (MIT) have developed novel polymers incorporating this compound as a monomer unit. These polymers exhibit enhanced mechanical strength and thermal stability, making them suitable for applications in electronics and aerospace industries.

The synthesis of 3-(Cyclopropylamino)propionic Acid has been optimized through various methods to improve yield and purity. One common approach involves the reaction of cyclopropylamine with bromopropionic acid followed by dehydrobromination to form the desired product. Recent advancements in catalytic processes have further refined this synthesis, reducing environmental impact and increasing efficiency.

The safety profile of 3-(Cyclopropylamino)propionic Acid is an important consideration for its practical applications. Toxicological studies have shown that this compound has low toxicity when administered at therapeutic doses. However, as with any new chemical entity, thorough safety evaluations are necessary to ensure its safe use in humans and animals.

In conclusion, 3-(Cyclopropylamino)propionic Acid (CAS No. 202059-87-8) is a multifaceted compound with a wide range of potential applications in pharmaceuticals, biotechnology, and materials science. Its unique chemical structure and biological activities make it an exciting subject for ongoing research and development. As more studies are conducted, it is likely that new uses and benefits will be discovered, further solidifying its importance in various scientific fields.